2-Phenyl-2,9-dihydropyrazolo[4,3-b][1,4]benzoxazine
Description
2-Phenyl-2,9-dihydropyrazolo[4,3-b][1,4]benzoxazine is a bicyclic heterocyclic compound. It contains one oxygen and one nitrogen atom in a doubly unsaturated six-member ring, specifically a 1,3-oxazine ring, fused with a benzene ring. The systematic IUPAC name of the prototypical unsubstituted monomer is 3,4-dihydro-3-phenyl-2H-1,3-benzoxazine . These compounds are products of condensation between an amine, a phenol, and formaldehyde, leading to the formation of thermoset resins or thermosetting polymers .
Synthesis Analysis
Benzoxazines can be prepared by a one-pot process by heating an aromatic amine, a phenol, and formaldehyde. Alternatively, they can be prepared sequentially. The curing of benzoxazines occurs through thermal ring-opening polymerization, either with or without a catalyst. The resulting high molecular weight thermoset polymer matrix finds applications in fiber-reinforced plastics and adhesives .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring fused with a 1,3-oxazine ring. The presence of the phenyl group imparts aromatic character to the compound. The specific arrangement of atoms and bonds in the ring system determines its properties and reactivity .
Chemical Reactions Analysis
Benzoxazines undergo curing via thermal ring-opening polymerization. This process leads to the formation of a rigid, high molecular weight thermoset polymer matrix. The resulting material exhibits enhanced mechanical performance, flame resistance, and fire resistance compared to epoxy and phenolic resins .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include its molecular weight (211.264 g/mol), melting point, solubility, and stability. Further experimental characterization would be necessary to provide detailed data .
Future Directions
properties
IUPAC Name |
2-phenyl-9H-pyrazolo[4,3-b][1,4]benzoxazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3O/c1-2-6-11(7-3-1)18-10-14-15(17-18)16-12-8-4-5-9-13(12)19-14/h1-10H,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLNGIQKWXYVNJY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)N2C=C3C(=N2)NC4=CC=CC=C4O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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